2-methoxy-4,5-dimethyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

• IUPAC Name: 2-methoxy-4,5-dimethyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C22H20N2O5S/c1-13-10-20(28-3)21(11-14(13)2)30(26,27)24-15-8-9-18-16(12-15)22(25)23-17-6-4-5-7-19(17)29-18/h4-12,24H,1-3H3,(H,23,25)
• InChI Key: JHVZDIRVAHYUCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4NC3=O)OC
• Molecular Formula: C22H20N2O5S
• Molecular Weight: 424.5 g/mol
• CAS No.: 922011-53-8

Description

2-methoxy-4,5-dimethyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H20N2O5S and its molecular weight is 424.47. The purity is usually 95%.
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Scientific Research Applications

• Photodynamic Therapy and Cancer Treatment
  The synthesis and characterization of zinc(II) phthalocyanine substituted with benzenesulfonamide derivatives have been studied, showing promising applications in photodynamic therapy, an effective alternative in cancer treatment. The unique properties of these compounds, such as good solubility, monomeric species, adequate fluorescence, singlet oxygen production, and photostability, make them potential candidates as photosensitizers in this field (Pişkin, Canpolat, & Öztürk, 2020).

• Antimicrobial and Enzyme Inhibition Effects
  New Schiff bases derived from Sulfa drugs and their Pd(II), Cu(II) complexes have been synthesized, showing significant antimicrobial activities against various strains and high inhibition potencies on enzymes like carbonic anhydrase II and I. The unique molecular structures of these compounds and their metal complexes contribute to their bioactivity, offering potential applications in medical and pharmacological research (Alyar et al., 2018).

• Spectroscopic and Photophysicochemical Properties
  The compounds with benzenesulfonamide derivatives have been studied for their spectroscopic, photophysical, and photochemical properties. Their potential as photosensitizers in photodynamic therapy for cancer treatment has been emphasized, highlighting their suitability due to favorable properties such as solubility, fluorescence, and photostability (Öncül, Öztürk, & Pişkin, 2022).

• Synthesis and Characterization
  The synthesis and characterization of N-(3-methoxybenzoyl)benzenesulfonamide have been documented, providing a comprehensive understanding of its crystal structure and molecular interactions. This knowledge is fundamental for the development and application of this compound in various scientific fields (Sreenivasa et al., 2014).